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Compound of Interest |

Methyl 3-(1,3-oxazol-5-
Compound Name:

yl)benzoate
CAS No.: 850375-14-3
Cat. No.: B1311026

Get Quote

\ J

Methyl 3-(1,3-oxazol-5-yl)benzoate belongs to a class of heterocyclic compounds widely
investigated in medicinal chemistry and drug discovery. The oxazole ring is a key
pharmacophore found in numerous natural products and synthetic molecules with diverse
biological activities.[1][2] Its presence suggests that the compound may be pharmacologically
active and should be handled with the appropriate level of caution for an investigational
substance. The methyl benzoate moiety contributes to the compound's overall physicochemical
properties. Given the absence of specific toxicological data, a conservative safety protocol is
paramount.

Presumptive Hazard Assessment and GHS
Classification

A definitive Globally Harmonized System (GHS) classification is not available. Based on the
known hazards of its constituent parts, a presumptive classification is proposed.

o Methyl Benzoate: Classified as harmful if swallowed (Acute Toxicity, Oral, Category 4), a
combustible liquid, and may cause effects on the central nervous system.[3][4][5]
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e Oxazole & Derivatives: The parent compound, oxazole, is flammable and corrosive.[6]
Derivatives can be irritating to the eyes, respiratory system, and skin.[7] As a class, oxazole-
containing compounds are being investigated for a wide range of biological activities,
implying a potential for unknown toxicological effects.[2][8]

Presumptive GHS Classification for Methyl 3-(1,3-oxazol-5-yl)benzoate:

Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 4

H302: Harmful if swallowed

Skin Corrosion/Irritation

Category 2 (Precautionary)

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

Category 2 (Precautionary)

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

Category 3 (Precautionary)

H335: May cause respiratory

irritation

Signal Word:Warning
Hazard Pictograms:
(Exclamation Mark)

Precautionary Statements: Obtain special instructions before use.[3] Do not handle until all
safety precautions have been read and understood.[3] Wash skin thoroughly after handling.[4]
Do not eat, drink or smoke when using this product.[4] Wear protective gloves/protective
clothing/eye protection/face protection.[9] IF SWALLOWED: Call a POISON CENTER/doctor if
you feel unwell. Rinse mouth.[4] IF ON SKIN: Wash with plenty of soap and water.[9] IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and
easy to do. Continue rinsing.[10]

Physical and Chemical Properties

Specific data for Methyl 3-(1,3-oxazol-5-yl)benzoate is not published. The table below lists
properties for Methyl Benzoate as a reference point. The addition of the oxazole ring will alter
these values.
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Property Value for Methyl Benzoate (CAS 93-58-3)
Appearance Colorless, oily liquid[5]

Molecular Formula C8H802

Molecular Weight 136.15 g/mol [11]

Boiling Point 198-199 °CJ3]

Melting Point -12 °C[3]

Flash Point 83 °C (Combustible)[5]

Solubility Insoluble in water; Soluble in alcohol, ether[12]
Vapor Density 4.7 (Air = 1.0)[3]

Core Directive: Safe Handling and Storage
Protocols

The causality behind these protocols is to minimize all potential routes of exposure—inhalation,
ingestion, and dermal contact—due to the compound's unknown toxicological profile.

Engineering Controls & Work Environment

o Primary Control: All manipulations of Methyl 3-(1,3-oxazol-5-yl)benzoate, including
weighing, transferring, and preparing solutions, must be conducted within a certified
chemical fume hood to prevent inhalation of vapors or aerosols.[10]

o Ventilation: Ensure the laboratory has adequate general ventilation. The vapor is heavier
than air and may accumulate in low-lying areas.[5]

o Proximity to Safety Equipment: Work must be performed in proximity to a safety shower and

an eyewash station.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
situations with a higher risk of splashes.
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» Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Inspect gloves for
tears or punctures before use. Dispose of contaminated gloves properly and wash hands
thoroughly after handling.

o Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.

» Respiratory Protection: Not typically required when working within a functional fume hood. If
there is a risk of exposure outside of a fume hood (e.qg., large spill), a respirator with an
organic vapor cartridge is necessary.[3]

Storage Requirements

o Container: Store in a tightly sealed, properly labeled container.[13]
o Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[14]

e Incompatibilities: Based on the reactivity of methyl benzoate, store away from strong
oxidizing agents, strong acids, and strong bases.[12][15]

« Ignition Sources: Keep away from heat, sparks, and open flames.[13]
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Workflow: Handling of a Research Chemical
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Caption: Standard laboratory workflow for handling a research chemical.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b1311026/docs?utm_src=pdf-body-img#introduction-a-profile-of-a-heterocyclic-research-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures: A Self-Validating System

Preparedness is the cornerstone of safety. All personnel must be familiar with these procedures

before beginning work.

First Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[14]

Skin Contact: Remove all contaminated clothing immediately.[13] Wash the affected skin
area with copious amounts of soap and water for at least 15 minutes. Seek medical attention
if irritation develops or persists.[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[6] Remove contact lenses if present and easy to do.
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[13] Rinse mouth thoroughly with water. If the person is
conscious, give them two glasses of water to drink. Never give anything by mouth to an
unconscious person. Call a poison control center or seek immediate medical attention.[3]

Spill Response Protocol

Evacuation & Isolation: Evacuate all non-essential personnel from the immediate area.
Isolate the spill area to prevent spreading.

Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.[6]

Containment: For small spills, absorb the material with an inert, non-combustible absorbent
such as sand, vermiculite, or commercial sorbent pads.[10] Do not use combustible
materials like paper towels to absorb the bulk of the spill.
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o Collection: Carefully scoop the absorbed material into a sealable, labeled container for
hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with soap and water.

e Reporting: Report the incident to the laboratory supervisor and the appropriate
environmental health and safety office.
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Emergency Spill Response Protocol
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Caption: Logical flow for responding to a chemical spill.
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Disposal Considerations

All waste containing Methyl 3-(1,3-oxazol-5-yl)benzoate must be treated as hazardous.

o Waste Streams: Maintain separate, clearly labeled, and sealed waste containers for solid
and liquid waste.

e Regulatory Compliance: Disposal must be carried out in accordance with all local, state, and
federal regulations. Consult with your institution's environmental health and safety
department for specific guidance. Do not dispose of this chemical down the drain.[3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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